Cas no 65247-13-4 (7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one
• CAS No: 65247-13-4
• MF: C₁₅H₁₀BrClN₂O
• MW: 349.609701633453
• CID: 401707
• PubChem ID: 12388859
• Update Time: 2025-10-29

7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one, 7-bromo-5-(3-chlorophenyl)-1,3-dihydro-
• 7-bromo-5-(3-chlorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one
• Z1980444381
• 7-Bromo-5-(3-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
• F3371-0884
• AKOS025313207
• 7-bromo-5-(3-chlorophenyl)-1H-benzo[e][1,4]diazepin-2(3H)-one
• 65247-13-4
• DTXSID40495916
• 7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one

• Inchi： 1S/C15H10BrClN2O/c16-10-4-5-13-12(7-10)15(18-8-14(20)19-13)9-2-1-3-11(17)6-9/h1-7H,8H2,(H,19,20)
• InChI Key： ITLRKMVASWSSJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=C(C=1)Cl)=NCC(N2)=O

Computed Properties

• Exact Mass: 347.9666
• Monoisotopic Mass: 347.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one

7-Bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one: A Comprehensive Overview

The compound 7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 65247-13-4) is a structurally complex organic molecule belonging to the benzodiazepine class. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique pharmacological properties and potential therapeutic applications. The molecule's structure is characterized by a benzodiazepine ring system with substituents at positions 5 and 7, specifically a 3-chlorophenyl group and a bromine atom, respectively. These substituents play a crucial role in modulating the compound's biological activity and stability.

Recent studies have highlighted the importance of benzodiazepines as a versatile class of compounds with applications ranging from anticonvulsant to anxiolytic effects. The 7-bromo substitution in this compound is particularly intriguing, as it contributes to the molecule's electronic properties and enhances its binding affinity to various biological targets. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics, to elucidate the interaction mechanisms of this compound with GABA receptors, which are central to its pharmacological activity.

The 3-chlorophenyl group attached at position 5 introduces additional electronic and steric effects that influence the compound's bioavailability and metabolic stability. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution and cyclization processes. These methods have improved the overall yield and purity of the compound, making it more accessible for preclinical studies.

In terms of biological activity, 7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one has demonstrated potent anxiolytic effects in animal models. Preclinical trials have shown that this compound exhibits selective binding to GABA-A receptors, which are critical for regulating neuronal excitability. Furthermore, its bromine substitution has been linked to enhanced receptor affinity compared to other benzodiazepine derivatives. These findings suggest that the compound could serve as a lead molecule for developing next-generation anxiolytic agents with improved efficacy and reduced side effects.

Another area of interest is the compound's potential application in neuroprotection. Emerging research indicates that benzodiazepines may play a role in mitigating oxidative stress and inflammation in neurological disorders such as Alzheimer's disease. The chlorophenyl group in this compound has been shown to possess antioxidant properties, which could synergize with its anxiolytic effects to provide comprehensive neuroprotective benefits.

From a synthetic perspective, the development of novel routes for synthesizing 7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one has been a focal point for chemists. Recent breakthroughs include the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process. These innovations not only enhance scalability but also reduce environmental impact by minimizing waste generation.

In conclusion, 7-bromo-5-(3-chlorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 65247-13-4) represents a promising candidate for advancing therapeutic interventions in neuroscience. Its unique structural features and pharmacological properties make it a valuable subject for ongoing research efforts aimed at improving human health through innovative drug discovery.